Cas no 2680899-43-6 (benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate)

• Product Name: benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate
• CAS No: 2680899-43-6
• MF: C₁₇H₁₇ClN₄O₄
• MW: 376.794282674789
• CID: 5628681
• PubChem ID: 165939341
• Update Time: 2025-06-09

benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301514
• benzyl N-[4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-yl]carbamate
• 2680899-43-6
• benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate

• Inchi： 1S/C17H17ClN4O4/c18-14-13(10-23)15(22-6-8-25-9-7-22)20-16(19-14)21-17(24)26-11-12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,19,20,21,24)
• InChI Key： DNWOBBXGTZSNAT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=NC(NC(=O)OCC2C=CC=CC=2)=N1)N1CCOCC1

Computed Properties

• Exact Mass: 376.0938327g/mol
• Monoisotopic Mass: 376.0938327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.6Ų

Additional information on benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate

Comprehensive Overview of Benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate (CAS No. 2680899-43-6)

The compound benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate (CAS No. 2680899-43-6) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a morpholine ring and a formyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for pyrimidine-based compounds has surged due to their versatility in medicinal chemistry. The presence of the chloro and formyl functional groups in this compound allows for further derivatization, enabling the creation of novel molecules with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized chemical entities are essential for addressing specific biological pathways.

One of the most frequently searched questions in the context of benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate revolves around its synthetic routes and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity. These methods are critical for researchers aiming to reproduce or scale up the synthesis for industrial applications.

Another hot topic is the compound's potential role in green chemistry. With increasing emphasis on sustainable practices, scientists are exploring eco-friendly synthetic pathways for pyrimidine derivatives. The incorporation of morpholine and other heterocyclic moieties often enhances the biodegradability and reduces the environmental footprint of these compounds, making them attractive for large-scale production.

The pharmacological profile of benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate is another area of intense investigation. Preliminary studies suggest that it may exhibit anti-inflammatory and antiproliferative activities, although further in vivo and in vitro studies are needed to confirm these effects. Such properties are highly relevant in the context of cancer research and autoimmune diseases, where novel therapeutic agents are constantly in demand.

From a commercial perspective, the compound's CAS No. 2680899-43-6 serves as a unique identifier, facilitating its procurement and regulatory compliance. Suppliers and manufacturers often highlight its high purity and stability, which are crucial for research and development activities. Additionally, the growing interest in custom synthesis and contract research organizations (CROs) has further boosted the market for such specialized chemicals.

In summary, benzyl N-4-chloro-5-formyl-6-(morpholin-4-yl)pyrimidin-2-ylcarbamate represents a promising candidate for various scientific and industrial applications. Its structural features, combined with the ongoing advancements in synthetic and analytical technologies, position it as a key player in the future of medicinal chemistry and material science. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and commercial spheres.